Cas no 1014-23-9 (5-(4-Nitrophenyl)oxazole)

• Product Name: 5-(4-Nitrophenyl)oxazole
• CAS No: 1014-23-9
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD00085148
• CID: 134555
• PubChem ID: 2737068
• Update Time: 2025-06-15

5-(4-Nitrophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-Nitrophenyl)oxazole
• 5-(4-nitrophenyl)-1,3-oxazole
• 5-(4-Nitro-phenyl)-oxazole
• Oxazole,5-(4-nitrophenyl)-
• Oxazole, 5-(4-nitrophenyl)-
• 5-(4-nitrophenyl)-oxazole
• JJFHVOMPLSSUEC-UHFFFAOYSA-N
• 5-(p-nitrophenyl)-oxazole
• Oprea1_804303
• 1-Nitro-4-(oxazol-5-yl)benzene
• STK736500
• 6268AJ
• SBB091073
• ZB004971
• SY003402
• ST4129362
• 5-(p-Nitrophenyl)oxazole
• DTXSID30371811
• CS-0034957
• 1014-23-9
• FT-0732807
• AC-27282
• BAA01423
• SCHEMBL1360183
• AKOS003240019
• A897164
• MFCD00085148
• CHEMBL4647598
• 10W-0897
• DB-012253
• oxazole, 5-p-nitrophenyl-

• MDL： MFCD00085148
• Inchi： 1S/C9H6N2O3/c12-11(13)8-3-1-7(2-4-8)9-5-10-6-14-9/h1-6H
• InChI Key： JJFHVOMPLSSUEC-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.03800
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Boiling Point: 352.6℃ at 760 mmHg
• Flash Point: 167℃
• PSA: 71.85000
• LogP: 2.77300

5-(4-Nitrophenyl)oxazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 5-(4-Nitrophenyl)oxazole

Introduction to 5-(4-Nitrophenyl)oxazole (CAS No. 1014-23-9)

5-(4-Nitrophenyl)oxazole, with the CAS number 1014-23-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a nitrophenyl group and an oxazole ring. These structural elements contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The chemical structure of 5-(4-Nitrophenyl)oxazole consists of a five-membered oxazole ring fused to a substituted phenyl group. The presence of the nitro group (NO₂) on the phenyl ring imparts significant electronic and steric effects, making this compound an interesting subject for both theoretical and experimental studies. The nitro group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule.

In recent years, 5-(4-Nitrophenyl)oxazole has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as a building block in the synthesis of bioactive molecules. Research has shown that compounds derived from 5-(4-Nitrophenyl)oxazole exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 5-(4-Nitrophenyl)oxazole demonstrated potent inhibitory effects against specific cancer cell lines, making them potential candidates for further drug development.

Beyond medicinal chemistry, 5-(4-Nitrophenyl)oxazole has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The strong electron-withdrawing nature of the nitro group can enhance the charge transport properties of these materials, leading to improved device performance. A recent study published in the Journal of Materials Chemistry C highlighted the use of 5-(4-Nitrophenyl)oxazole-based materials in high-efficiency OLEDs.

The synthesis of 5-(4-Nitrophenyl)oxazole can be achieved through various methods, including condensation reactions and cyclization processes. One common synthetic route involves the reaction of 4-nitrobenzaldehyde with urea or thiourea under appropriate conditions to form the desired oxazole derivative. This method is widely used due to its simplicity and high yield. However, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

In addition to its synthetic accessibility, the physical properties of 5-(4-Nitrophenyl)oxazole are well-documented. It is a solid at room temperature with a melting point ranging from 160°C to 162°C. The compound is insoluble in water but soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics make it easy to handle and process in laboratory settings.

The safety profile of 5-(4-Nitrophenyl)oxazole is an important consideration for both researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper handling precautions should be taken to ensure safe use. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure risks.

In conclusion, 5-(4-Nitrophenyl)oxazole (CAS No. 1014-23-9) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and chemical properties make it a valuable building block for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific research.